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Compound of Interest

Compound Name: Octafluoroadiponitrile

CAS No.: 376-53-4

Cat. No.: B1346879

Get Quote

An In-depth Technical Guide to the Safety of Octafluoroadiponitrile for Research Applications

Introduction
Octafluoroadiponitrile (OFAD), with the chemical formula C₆F₈N₂, is a perfluorinated

derivative of adiponitrile.[1] Its structure, featuring a six-carbon chain where the four central

carbons are fully fluorinated, capped by terminal nitrile (-CN) groups, imparts unique

physicochemical properties.[1] These characteristics, including high thermal stability and

electrochemical stability, have positioned OFAD as a compound of interest in advanced

materials science, particularly in the development of high-performance lithium-ion battery

electrolytes and specialty polymers.[1][2]

However, the same properties that make it valuable also necessitate a rigorous and informed

approach to its handling and safety. The presence of nitrile groups suggests a toxicological

profile that warrants comparison to cyanide compounds, while its fluorinated nature introduces

additional considerations. This guide, intended for researchers, scientists, and drug

development professionals, provides a comprehensive safety framework for the handling,

storage, and emergency management of Octafluoroadiponitrile. It moves beyond a simple

recitation of safety data sheet (SDS) points to explain the causality behind safety protocols,

ensuring a culture of safety grounded in scientific understanding.
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Physicochemical Properties and Hazard Profile
A foundational understanding of a chemical's properties is the first step in risk assessment. The

substitution of hydrogen with fluorine dramatically alters the properties of adiponitrile, resulting

in a compound with a lower boiling point despite a higher molecular weight, a characteristic of

many perfluorinated compounds due to weaker intermolecular forces.[1][2]

Key Physicochemical Data
Property Value Reference(s)

CAS Number 376-53-4 [1][3][4]

Molecular Formula C₆F₈N₂ [1][2][3]

IUPAC Name
2,2,3,3,4,4,5,5-

octafluorohexanedinitrile
[1]

Molecular Weight 252.065 g/mol [2][3]

Appearance Clear liquid [4][5]

Density 1.594 g/cm³ [1][3]

Boiling Point 132.3°C at 760 mmHg [1][3]

Flash Point 33.8°C [1][3]

Solubility

Soluble in DMSO; Sparingly

soluble in Chloroform; Slightly

soluble in Methanol.

[4][5]

GHS Hazard Classification and Toxicological Insight
Octafluoroadiponitrile is classified as a highly hazardous substance. Its toxicity is acute and

affects multiple exposure routes, demanding stringent controls. The primary toxicological

concern stems from the nitrile groups, which can exhibit effects similar to cyanide poisoning by

inhibiting cellular respiration.[6]
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Hazard
Classification

GHS Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
Category 3

H301: Toxic if

swallowed
Danger

Skull and

Crossbones

Acute Toxicity,

Dermal
Category 3

H311: Toxic in

contact with skin
Danger

Skull and

Crossbones

Acute Toxicity,

Inhalation
Category 3

H331: Toxic if

inhaled
Danger

Skull and

Crossbones

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
Danger

Exclamation

Mark

Serious Eye

Damage/Irritation
Category 2A

H319: Causes

serious eye

irritation

Danger
Exclamation

Mark

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

H335: May

cause respiratory

irritation

Danger
Exclamation

Mark

Source: GHS classification data derived from supplier safety data sheets.[2][7]

A critical, and potentially life-threatening, hazard is the thermal decomposition of OFAD. When

heated to decomposition, it is known to emit highly toxic fumes of fluoride (F⁻), cyanide (CN⁻),

and nitrogen oxides (NOx).[4][5] This underscores the extreme danger of fire situations

involving this compound.

The Hierarchy of Controls: A Framework for Safe
Handling
Effective safety management relies on a multi-layered approach known as the hierarchy of

controls. This framework prioritizes the most effective and reliable control measures over less

effective ones. Relying solely on Personal Protective Equipment (PPE) is a failure of this

principle; PPE is the last line of defense, not the first.
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Hierarchy of Controls for Octafluoroadiponitrile

Elimination
(Most Effective)

Remove OFAD from the process entirely.

Substitution
Use a less hazardous chemical alternative.

Engineering Controls
Isolate people from the hazard.

Administrative Controls
Change the way people work.

Personal Protective Equipment (PPE)
(Least Effective)

Protect the worker with personal equipment.

Click to download full resolution via product page

Figure 1: Hierarchy of Controls framework.

Elimination & Substitution: For many research applications, eliminating or substituting OFAD

may not be feasible. However, it is a mandatory first consideration. Ask: Is there a less toxic,

non-flammable, or less reactive compound that can achieve the same scientific objective?

Engineering Controls: This is the most critical layer for OFAD. The causality is clear: because

the compound is toxic via inhalation and has a low flash point, it must be physically

contained.[2][7]
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Chemical Fume Hood: All handling of OFAD, including weighing, transfers, and solution

preparation, must occur within a certified chemical fume hood.[8][9][10] This directly

addresses the inhalation hazard.

Ventilation: The laboratory must have adequate general ventilation to dilute any fugitive

emissions.

Glove Boxes: For highly sensitive operations or when handling larger quantities, a glove

box with an inert atmosphere provides an even higher level of containment.[10]

Administrative Controls: These are the procedures and policies that dictate safe work

practices.

Standard Operating Procedures (SOPs): A detailed, experiment-specific SOP must be

written and approved before any work begins.[9]

Designated Area: The section of the fume hood and bench where OFAD is handled should

be clearly marked with hazard warning signs.[8]

Training: All personnel must be trained on the specific hazards of OFAD, the lab's SOP,

and emergency procedures. This training must be documented.

"No Working Alone" Policy: Never handle OFAD or other highly toxic chemicals when you

are alone in the laboratory.[8][9]

Personal Protective Equipment (PPE): PPE does not prevent accidents but can mitigate

injury if other controls fail.

Hand Protection: Double-gloving with chemical-resistant nitrile gloves is recommended.[8]

[11] If gloves become contaminated, they must be removed immediately, and hands

washed thoroughly.

Eye Protection: Chemical safety goggles are mandatory.[7] Where a splash hazard exists,

a full-face shield should be worn over the goggles.

Body Protection: A flame-resistant lab coat must be worn and fully buttoned. Chemical-

resistant aprons and sleeves may be required for larger-scale work.[11]
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Standard Operating Protocol for Handling
Octafluoroadiponitrile
This protocol outlines a self-validating workflow for the safe handling of OFAD during a

common laboratory task: preparing a stock solution. Each step is designed to verify safety

before proceeding to the next.

Workflow: Preparing an OFAD Solution

1. Preparation
- Verify fume hood certification.

- Post warning signs.
- Assemble all materials.

- Check eyewash/shower access.

2. Don PPE
- Lab coat, double gloves, goggles.

- Check for damage.

3. Weighing & Transfer
- Perform inside fume hood.

- Use smallest practical container.
- Tare balance with closed vial.

- Transfer OFAD, recap immediately.

4. Dissolution
- Add solvent slowly to OFAD.

- Keep container closed as much as possible.

5. Decontamination
- Clean spills immediately.

- Decontaminate external surfaces of containers.
- Wipe down fume hood sash and work surface.

6. Waste Disposal
- Dispose of tips, wipes, gloves in labeled hazardous waste container.

7. Doff PPE & Wash
- Remove PPE in correct order.

- Wash hands thoroughly.

Click to download full resolution via product page

Figure 2: Standard workflow for handling Octafluoroadiponitrile.

Step-by-Step Methodology
Preparation:

Verify the chemical fume hood has been certified within the last year.

Ensure the safety shower and eyewash station are accessible and have been tested

within the last month.[8]

Assemble all necessary equipment (OFAD container, solvent, glassware, pipettes, waste

container) inside the fume hood to minimize traffic in and out of the containment area.

Prepare a hazardous waste container specifically for OFAD-contaminated solid waste.

Donning PPE:

Put on a lab coat, followed by safety goggles.

Don the first pair of nitrile gloves.
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Don the second pair of nitrile gloves over the first.

Weighing and Transfer:

Perform all transfers on a balance inside the fume hood.

To minimize exposure, do not weigh OFAD on an open watch glass. Weigh it directly into a

vial that can be capped.

Transfer the required amount of OFAD using a glass pipette or syringe.

Immediately and securely cap both the source bottle and the receiving vial.

Solution Preparation:

Slowly add the desired solvent to the vial containing the OFAD.

Cap and mix the solution as required.

Decontamination and Cleanup:

Wipe the external surfaces of all containers with a solvent-dampened cloth before

removing them from the fume hood.

Any minor drips or spills within the hood should be immediately absorbed with an inert

material (e.g., vermiculite) and placed in the hazardous waste container.

Waste Disposal:

All contaminated disposables (pipette tips, wipes, gloves) must be placed in the

designated, sealed hazardous waste container.[11]

Doffing PPE and Hygiene:

Remove the outer pair of gloves while still in the work area.

Remove lab coat and goggles.

Remove the inner pair of gloves.
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Wash hands and forearms thoroughly with soap and water.

Storage and Incompatibility
Proper storage is a critical preventative safety measure. The goal is to maintain the chemical's

integrity while preventing accidental release or dangerous reactions.

Storage Conditions: Store OFAD in a cool, dry, and well-ventilated area, away from direct

sunlight and heat sources.[10][12] The storage location must be a locked cabinet or room,

accessible only to authorized personnel. Containers must be tightly closed and clearly

labeled.

Chemical Incompatibilities: Segregation from incompatible materials is non-negotiable. The

primary concern is the potential for violent reactions or the generation of highly toxic gases.

Class of Incompatible Material Hazardous Reaction

Strong Acids
Reacts to form highly toxic and flammable

hydrogen cyanide (HCN) gas.[8]

Strong Bases
Can initiate hazardous polymerization or

decomposition reactions.[7]

Strong Oxidizing Agents Can lead to fire or explosion.[7]

Strong Reducing Agents May react violently.[7]

Emergency Response Protocols
Immediate and correct action during an emergency can be life-saving. All personnel must be

trained on these procedures before beginning work with OFAD.
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Emergency Response for OFAD Exposure

Exposure Occurs

Alert Personnel & Call 911
Provide chemical name: Octafluoroadiponitrile

Remove victim from exposure source
(if safe to do so)

Begin Decontamination
Remove clothing, flush affected area

Is victim conscious?

Provide SDS to Emergency Responders

Is victim breathing?

No

Administer 100% Oxygen
(if trained)

Yes

Yes

Begin Chest Compressions
(No mouth-to-mouth)

No

Click to download full resolution via product page

Figure 3: Decision workflow for an OFAD exposure event.
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In Case of Exposure
General Actions:

Remain calm but act quickly. Speed is essential.[6]

Immediately alert nearby personnel and call 911 or your institution's emergency number.

[8] State that there has been an exposure to a toxic nitrile compound.

If safe to do so, remove the victim from the contaminated area.

Bring the Safety Data Sheet (SDS) for OFAD to provide to the emergency medical

responders.[8]

Inhalation:

Move the person to fresh air immediately.

If the person is not breathing, begin chest compressions. Do not perform mouth-to-mouth

resuscitation due to the risk of contaminating the rescuer.[6]

If trained and equipped, administer 100% oxygen.[6][13]

Skin Contact:

Immediately begin flushing the affected area with copious amounts of water in a safety

shower.[8][11]

While flushing, remove all contaminated clothing. Continue flushing for at least 15

minutes.[6]

Seek immediate medical attention.

Eye Contact:

Immediately flush the eyes with water at an emergency eyewash station for at least 15

minutes, holding the eyelids open.[8][11]

Remove contact lenses if present and easy to do.[7]
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Seek immediate medical attention.

Ingestion:

Immediately call a poison control center and 911.[7]

Rinse the mouth with water. Do not induce vomiting.

In Case of a Spill
Evacuate all non-essential personnel from the area.[8]

Alert others and call for emergency assistance.

If the spill is small and you are trained to handle it, don appropriate PPE, including

respiratory protection if necessary.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.

Decontaminate the spill area (see Section 6).

In Case of Fire
Do not attempt to fight a fire involving OFAD unless you are a trained firefighter.

Evacuate the area immediately and activate the fire alarm.

Crucially, OFAD decomposes in heat to produce hydrogen cyanide and hydrogen fluoride.[4]

[5] Inform emergency responders of this specific hazard.

Use dry chemical or sand extinguishers. DO NOT USE WATER, as it can react with cyanide

salts that may be present.[13]

Decontamination and Waste Disposal
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Thorough decontamination and proper waste management are essential to prevent secondary

exposures.

Surface Decontamination: A two-step process is recommended for decontaminating work

surfaces and equipment.[8]

First, wipe down the area with a pH 10 buffer solution.

Follow this with a wipe-down using a freshly prepared 10% bleach solution.

Perform all cleaning activities within the fume hood.[8]

Waste Disposal:

All waste contaminated with OFAD, including absorbent materials, disposable PPE, and

empty containers, must be collected as hazardous waste.[11]

Waste containers must be compatible, clearly labeled with "Hazardous Waste" and the

chemical name "Octafluoroadiponitrile", and kept sealed.[10]

Follow all institutional and local regulations for hazardous waste disposal.

Conclusion
Octafluoroadiponitrile is a valuable chemical for advanced research, but its significant

hazards demand a culture of respect and meticulous safety practices. By understanding its

physicochemical properties and implementing the hierarchy of controls, researchers can

mitigate the risks associated with its use. Adherence to detailed SOPs, proper use of

engineering controls and PPE, and thorough knowledge of emergency procedures are not

optional—they are integral to the responsible conduct of science.
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Yale Environmental Health & Safety. Standard Operating Procedure - POTASSIUM OR

SODIUM CYANIDE*. [Link]

Safe Work Australia. GUIDE FOR PREVENTING AND RESPONDING TO CYANIDE

POISONING IN THE WORKPLACE. [Link]

Medscape. Cyanide Toxicity Treatment & Management. [Link]

Airgas. MATERIAL SAFETY DATA SHEET. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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